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Compound of Interest |

3-(4-Chlorophenyl)-1-
Compound Name:
methylpiperidin-3-amine

Cat. No.: B11809436

Get Quote

\ J

CAS Registry Number: 1236302-35-4 (Generic/Racemic) Chemical Family: Phenylpiperidine /
Cyclic Amine Synonyms: 3-Amino-3-(4-chlorophenyl)-1-methylpiperidine; 1-Methyl-3-(4-
chlorophenyl)piperidin-3-amine.[1]

Executive Summary & Scaffold Analysis

Objective: This guide provides a technical framework for the safe handling, containment, and
risk assessment of 3-(4-Chlorophenyl)-1-methylpiperidin-3-amine. Unlike commodity
chemicals with established toxicological profiles, this compound is a Novel Chemical Entity
(NCE) intermediate often utilized in the synthesis of CNS-active agents (e.g., NK1 antagonists,
dopamine reuptake inhibitors).

Safety Philosophy: In the absence of full toxicological datasets, researchers must adopt a "High
Potency by Default" stance. This guide utilizes Read-Across Toxicology—inferring hazards from
structural analogs like CP-154,526 and 4-phenylpiperidines—to establish a self-validating
safety protocol.[1]

Structural Hazard Profiling
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The molecule contains three distinct pharmacophores that dictate its safety profile:

» Piperidine Ring (N-Methylated): Facilitates blood-brain barrier (BBB) penetration; associated
with CNS stimulation or depression.[1]

e Primary Amine (C3 Position): High basicity (
), conferring corrosivity to mucous membranes and eyes.

e 4-Chlorophenyl Moiety: Increases lipophilicity (

), enhancing dermal absorption and metabolic stability.
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Figure 1: Structural-Activity Relationship (SAR) mapping of chemical features to anticipated
safety hazards.[1]

Physicochemical Properties & Hazard Identification

Note: Data below represents predicted values based on ACD/Labs and EPISuite modeling for
the free base form.

Quantitative Data Table
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Property

Value (Predicted)

Safety Implication

Molecular Weight

224.73 g/mol

Small molecule; high

bioavailability.[1]

Physical State

Viscous Oil or Low-Melting
Solid

Oil: High surface spreading;
difficult to contain.[1] Salt
(HCI): Dust inhalation hazard.

Low volatility, but aerosols are

Boiling Point ~315°C (at 760 mmHQg) N
critical hazards.
) Corrosive. Causes irreversible
pKa (Base) 9.8 + 0.2 (Amine)
eye damage upon contact.
Moderate lipophilicity; readil
LogP 211 .p P y Y
crosses skin and BBB.
N Soluble in DCM, MeOH, Use compatible gloves (e.g.,
Solubility

DMSO

Nitrile/Neoprene laminate).

GHS Hazard Classification (Predicted)

Based on the Additivity Formula and structural analogs (e.g., 1-methyl-4-phenylpiperidine):

» Signal Word:DANGER

o Acute Toxicity (Oral): Category 3 (H301) — Toxic if swallowed.[1]

o Skin Corrosion/Irritation: Category 1B (H314) — Causes severe skin burns and eye damage.

[2] (Due to free amine).

e Specific Target Organ Toxicity (Single): Category 3 (H336) — May cause drowsiness or

dizziness.[1]

Safe Handling Protocols: A Self-Validating System

To ensure scientific integrity, the handling system must be self-validating—meaning the

workflow itself confirms containment before the operator is exposed.[1]
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The "Red-Zone" Containment Strategy

For NCEs with unknown potency, default to Occupational Health Band (OHB) 3 (OEL 10-100
Hg/ms3).

Engineering Controls:

o Primary: Class Il Biological Safety Cabinet (BSC) or Powder Containment Hood with HEPA
filtration.

e Secondary: VAV (Variable Air Volume) control monitoring face velocity (target: 100 fpm).

» Validation: Smoke test prior to synthesis initiation.

Protocol: Solubilization & Transfer

Objective: Transfer 1200mg of compound from bulk vial to reaction vessel without aerosol
generation.

Preparation: Place the balance inside the containment hood. Line the work surface with
absorbent, plastic-backed bench paper (e.g., Benchkote).

o Static Control: Use an ionizing bar. Piperidine salts are static-prone; static discharge can
disperse dust outside the weigh boat.[1]

o Solvent Trap: Pre-weigh the solvent (e.g., DCM) in the destination flask. Do not add solvent
to the solid in an open boat.

e Transfer:
o Weigh solid into a tared vial.
o Cap the vial inside the hood.

o Wipe the exterior of the vial with a methanol-dampened wipe (decontamination) before
removing from the hood.[1]
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Figure 2: Workflow for handling high-potency amine intermediates in a containment zone.[1]

Emergency Response & Environmental Fate
First Aid (Mechanism-Based)[1]

o Eye Contact (Critical): The basicity (

) causes saponification of corneal lipids.
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o Action: Immediate irrigation for 30 minutes (not the standard 15). Use pH paper to confirm
eye surface pH has returned to 7.4 before cessation.

o Skin Contact: Lipophilic nature allows rapid systemic entry.[1]

o Action: Wash with soap and water.[3][4] Avoid alcohol-based cleaners, which may
enhance transdermal migration of the lipophilic chlorophenyl group.[1]

« Inhalation/Ingestion: Watch for Anticholinergic Toxidrome (dilated pupils, dry skin,
tachycardia) or Serotonergic Syndrome (tremors, hyperreflexia), depending on specific
receptor affinity.

Spill Cleanup

Do not dry sweep.
 |solate: Evacuate the immediate area (radius 5m).

o Neutralize: Cover spill with a weak acid neutralizer (e.g., Citric Acid) to convert the volatile
free base into a non-volatile salt.

o Absorb: Use vermiculite or chem-pads.[1]
Synthesis & Stability Considerations
o Storage: Store at -20°C under Argon. Free amines readily absorb

from air to form carbamates/carbonates (crusting).

e Incompatibilities:
o Strong Oxidizers: Risk of N-oxide formation or ring cleavage.[1]
o Acid Chlorides/Anhydrides: Rapid, exothermic acylation of the primary amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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